Cas no 23430-36-6 (1-(2-bromopropyl)-4-chlorobenzene)

• Product Name: 1-(2-bromopropyl)-4-chlorobenzene
• CAS No: 23430-36-6
• MF: C₉H₁₀BrCl
• MW: 233.532701015472
• CID: 5993831
• PubChem ID: 63018007
• Update Time: 2025-05-20

1-(2-bromopropyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromopropyl)-4-chloro-
• 1-(2-bromopropyl)-4-chlorobenzene
• CS-0299896
• EN300-1254759
• AKOS012316880
• 23430-36-6
• SCHEMBL4010409

• Inchi： 1S/C9H10BrCl/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3
• InChI Key： YBQSVDAPZXIABC-UHFFFAOYSA-N
• SMILES： C1(CC(Br)C)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 231.96544g/mol
• Monoisotopic Mass: 231.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 250.6±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-bromopropyl)-4-chlorobenzene

Chemical Profile of 1-(2-bromopropyl)-4-chlorobenzene (CAS No. 23430-36-6)

1-(2-bromopropyl)-4-chlorobenzene, identified by its Chemical Abstracts Service (CAS) number 23430-36-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic hydrocarbon derivative features a benzene ring substituted with a 2-bromopropyl group at the 1-position and a chloro group at the 4-position. Such structural motifs make it a valuable intermediate in the development of various chemical entities, particularly in medicinal chemistry.

The presence of both bromine and chlorine atoms on the benzene ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is exploited in synthetic pathways to introduce additional functional groups, thereby facilitating the construction of more complex molecular architectures. The bromopropyl side chain, with its three carbons and bromine substituent, contributes to the compound's versatility in further derivatization, enabling the creation of diverse pharmacophores.

In recent years, 1-(2-bromopropyl)-4-chlorobenzene has garnered attention in academic and industrial research due to its potential applications in drug discovery. The benzene core is a ubiquitous scaffold in bioactive molecules, and modifications at specific positions can modulate biological activity. For instance, studies have explored its utility as a precursor in synthesizing novel heterocyclic compounds, which exhibit promising pharmacological properties.

One notable area of investigation involves the use of 1-(2-bromopropyl)-4-chlorobenzene in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways. Researchers have leveraged its reactivity to design molecules that interfere with key biochemical processes relevant to diseases such as cancer and inflammation. The chloro and bromopropyl functionalities serve as handles for further chemical manipulation, allowing chemists to fine-tune solubility, metabolic stability, and target binding affinity.

Recent advances in computational chemistry have further illuminated the synthetic potential of this compound. Molecular modeling studies suggest that 1-(2-bromopropyl)-4-chlorobenzene can serve as a building block for designing ligands that interact with protein targets through hydrophobic interactions and halogen bonding. These interactions are critical for achieving high selectivity in drug design, minimizing off-target effects.

The pharmaceutical industry has also explored derivatives of 1-(2-bromopropyl)-4-chlorobenzene for their antimicrobial properties. The combination of bromine and chlorine substituents disrupts bacterial cell membranes and inhibits essential enzymatic functions. Preliminary experiments indicate that certain analogs exhibit potent activity against resistant strains of Gram-positive bacteria, highlighting the compound's therapeutic promise.

Synthetic methodologies involving 1-(2-bromopropyl)-4-chlorobenzene have been refined to improve efficiency and yield. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce additional aromatic or heteroaromatic units onto the benzene ring. These transformations expand the compound's utility in constructing complex drug candidates.

The environmental impact of synthesizing and handling 1-(2-bromopropyl)-4-chlorobenzene is another consideration in modern research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Continuous flow chemistry techniques have shown promise in this regard, offering a more sustainable alternative to traditional batch processing.

In conclusion, 1-(2-bromopropyl)-4-chlorobenzene (CAS No. 23430-36-6) represents a versatile intermediate with broad applications in medicinal chemistry and chemical biology. Its unique structural features enable diverse synthetic transformations, making it instrumental in developing novel therapeutic agents. As research progresses, further insights into its reactivity and biological relevance will continue to drive innovation in drug discovery and material science.